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Compound of Interest

Compound Name: Gaba-IN-1

Cat. No.: B12381740 Get Quote

Important Note: A thorough search for "Gaba-IN-1" did not yield any specific publicly available

information on a compound with this designation. It is possible that this is a novel, internal, or

less-documented compound. Therefore, to fulfill the request for detailed application notes and

protocols for a GABAergic modulator, this document will focus on a well-characterized and

widely used compound that modulates the GABA system: Vigabatrin (γ-vinyl-GABA). Vigabatrin

is an irreversible inhibitor of GABA transaminase (GABA-T), the primary enzyme responsible

for the degradation of GABA. By inhibiting GABA-T, Vigabatrin increases the concentration of

GABA in the brain, thereby enhancing inhibitory neurotransmission. The following information

on Vigabatrin is provided as a representative example of the application of a GABAergic

modulator in neuroscience research.

Introduction to Vigabatrin
Vigabatrin is an anticonvulsant medication used in the treatment of epilepsy. Its mechanism of

action is the irreversible inhibition of GABA-T, leading to a significant increase in GABA levels in

the brain.[1] This makes it a valuable tool for neuroscience research aimed at understanding

the role of the GABAergic system in various physiological and pathological processes.
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Property Value

IUPAC Name (4R)-4-aminohex-5-enoic acid

Molecular Formula C₆H₁₁NO₂

Molecular Weight 129.16 g/mol

CAS Number 60643-86-9

Mechanism of Action
Vigabatrin acts as a "suicide" inhibitor of GABA-T. It binds to the enzyme and is converted into

a reactive intermediate that permanently inactivates the enzyme. This leads to a sustained

increase in GABA concentrations in the brain.
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Preparation

Assay

Analysis

Homogenize Rat Brain

Centrifuge to obtain supernatant

Prepare reaction mix
(buffer, α-KG, NADP+, SSADH)

Add Vigabatrin (test compound)

Pre-incubate at 37°C

Add GABA to start reaction

Measure absorbance at 340 nm

Calculate % inhibition and IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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